Benzenebutanamide, N-(5-bromo-2-pyridinyl)-2,4-dimethyl-alpha,gamma-dioxo-
Overview
Description
Benzenebutanamide, N-(5-bromo-2-pyridinyl)-2,4-dimethyl-alpha,gamma-dioxo- is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is a derivative of benzene and pyridine, and its synthesis method involves several steps. The purpose of
Mechanism Of Action
The mechanism of action of Benzenebutanamide, N-(5-bromo-2-pyridinyl)-2,4-dimethyl-alpha,gamma-dioxo- is not fully understood. However, it is believed that this compound exerts its effects by inhibiting certain enzymes and proteins in the body. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical And Physiological Effects
Benzenebutanamide, N-(5-bromo-2-pyridinyl)-2,4-dimethyl-alpha,gamma-dioxo- has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation, inhibit tumor growth, and exhibit antimicrobial activity. It has also been shown to have neuroprotective effects, which may make it useful in the treatment of neurological disorders.
Advantages And Limitations For Lab Experiments
One advantage of using Benzenebutanamide, N-(5-bromo-2-pyridinyl)-2,4-dimethyl-alpha,gamma-dioxo- in lab experiments is its potential to exhibit multiple effects. This compound has been shown to have anti-inflammatory, anti-tumor, and anti-microbial properties, which may make it useful in various areas of research. One limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety of this compound and its potential side effects.
Future Directions
There are several future directions for research on Benzenebutanamide, N-(5-bromo-2-pyridinyl)-2,4-dimethyl-alpha,gamma-dioxo-. One direction is to study its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to investigate its potential use as an anti-tumor agent. Further studies are also needed to determine the safety and potential side effects of this compound. Additionally, more research is needed to optimize the synthesis method of this compound and increase the yield of the final product.
Conclusion:
Benzenebutanamide, N-(5-bromo-2-pyridinyl)-2,4-dimethyl-alpha,gamma-dioxo- is a chemical compound that has potential applications in various areas of scientific research. Its synthesis method involves several steps, and it has been shown to exhibit anti-inflammatory, anti-tumor, and anti-microbial properties. Further studies are needed to determine its potential use in the treatment of neurological disorders and as an anti-tumor agent. Additionally, more research is needed to optimize its synthesis method and determine its safety and potential side effects.
Synthesis Methods
The synthesis method of Benzenebutanamide, N-(5-bromo-2-pyridinyl)-2,4-dimethyl-alpha,gamma-dioxo- involves several steps. The first step involves the reaction of 5-bromo-2-pyridinecarboxylic acid with thionyl chloride to form 5-bromo-2-pyridineyl chloride. The second step involves the reaction of 5-bromo-2-pyridineyl chloride with 2,4-dimethylbenzoyl chloride to form Benzenebutanamide, N-(5-bromo-2-pyridinyl)-2,4-dimethyl-alpha,gamma-dioxo-. This synthesis method has been optimized to increase the yield of the final product.
Scientific Research Applications
Benzenebutanamide, N-(5-bromo-2-pyridinyl)-2,4-dimethyl-alpha,gamma-dioxo- has potential applications in various areas of scientific research. This compound has been studied for its anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
CAS RN |
180537-72-8 |
|---|---|
Product Name |
Benzenebutanamide, N-(5-bromo-2-pyridinyl)-2,4-dimethyl-alpha,gamma-dioxo- |
Molecular Formula |
C17H15BrN2O3 |
Molecular Weight |
375.2 g/mol |
IUPAC Name |
N-(5-bromopyridin-2-yl)-4-(2,4-dimethylphenyl)-2,4-dioxobutanamide |
InChI |
InChI=1S/C17H15BrN2O3/c1-10-3-5-13(11(2)7-10)14(21)8-15(22)17(23)20-16-6-4-12(18)9-19-16/h3-7,9H,8H2,1-2H3,(H,19,20,23) |
InChI Key |
QWMKLSSCBLCXCD-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)C(=O)CC(=O)C(=O)NC2=NC=C(C=C2)Br)C |
Canonical SMILES |
CC1=CC(=C(C=C1)C(=O)CC(=O)C(=O)NC2=NC=C(C=C2)Br)C |
Other CAS RN |
180537-72-8 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
